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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Stearoyl-rac-glycerol-d35 is a deuterated form of 1-stearoyl-rac-glycerol, a monoglyceride.

The incorporation of deuterium (³⁵H) atoms into the stearoyl chain makes it a valuable tool in

various analytical and research applications, particularly as an internal standard in mass

spectrometry-based analyses. Its chemical behavior is nearly identical to its non-deuterated

counterpart, but its increased mass allows for clear differentiation in mass spectra. This guide

provides a comprehensive overview of the known physical characteristics of 1-Stearoyl-rac-
glycerol-d35, along with relevant experimental protocols.

Core Physical and Chemical Properties
The physical properties of 1-Stearoyl-rac-glycerol-d35 are primarily derived from its molecular

structure. It is classified as a solid, appearing as a white to off-white powder[1]. Due to the high

degree of deuteration, its molecular weight is significantly higher than the non-deuterated form.
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Property Value Source

Chemical Formula C₂₁H₇D₃₅O₄ [1]

Molecular Weight 393.77 g/mol [1]

Appearance Solid [1]

Color White to off-white [1]

Purity 99.04% [1]

Solubility
DMSO: 20 mg/mL (50.79 mM)

(requires sonication)
[1]

Storage Conditions

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[1]

Note: Specific melting and boiling points for 1-Stearoyl-rac-glycerol-d35 are not readily

available in the provided search results. However, the melting range for the non-deuterated 1-

Stearoyl-rac-glycerol is reported to be between 133-136 °F (56-58 °C). It is expected that the

deuterated form will have a very similar melting point.

Experimental Protocols
Detailed experimental protocols for the characterization of 1-Stearoyl-rac-glycerol-d35 are not

available. However, standard methodologies for determining the physical properties of lipids

can be applied.

Determination of Melting Point (Capillary Method)
This method is suitable for determining the melting range of solid fats.

Materials:

Melting point capillary tubes

Thermometer
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Beaker

Heat source (e.g., hot plate with a water bath)

Sample of 1-Stearoyl-rac-glycerol-d35

Procedure:

Ensure the sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of about 10 mm.

Attach the capillary tube to a thermometer.

Suspend the thermometer in a beaker of water, ensuring the sample is below the water level.

Heat the water bath slowly, at a rate of approximately 1-2°C per minute, while stirring.

Record the temperature at which the substance begins to melt (the first appearance of

liquid).

Record the temperature at which the substance is completely melted (the disappearance of

the last solid particle). The range between these two temperatures is the melting range.

Determination of Solubility
This protocol outlines a general procedure for assessing the solubility of a lipid in a given

solvent.

Materials:

Sample of 1-Stearoyl-rac-glycerol-d35

Various solvents (e.g., DMSO, ethanol, chloroform)

Vortex mixer

Sonicator
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Analytical balance

Volumetric flasks

Procedure:

Weigh a precise amount of 1-Stearoyl-rac-glycerol-d35.

Add a small, measured volume of the chosen solvent to the solid.

Vortex the mixture vigorously for 1-2 minutes.

If the solid does not dissolve, place the mixture in a sonicator bath for 5-10 minutes. Gentle

heating may also be applied if the compound's stability at higher temperatures is known.

Visually inspect the solution for any undissolved particles.

If the solid dissolves completely, the solubility is at least the concentration calculated

(mass/volume).

If the solid does not dissolve, gradually add more solvent in measured increments, repeating

steps 3-5 until the solid dissolves completely. The solubility can then be calculated.

Application as an Internal Standard
1-Stearoyl-rac-glycerol-d35 is primarily used as an internal standard in quantitative analysis,

particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-

mass spectrometry (GC-MS).[1] The workflow for its use is outlined below.
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Workflow for Use as an Internal Standard

Sample Preparation

Analytical Measurement

Data Processing

Biological or Experimental Sample

Spike with known amount of
1-Stearoyl-rac-glycerol-d35

Lipid Extraction

LC-MS or GC-MS Analysis

Detection of Analyte and
Internal Standard

Peak Area Integration

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantify Analyte Concentration

Click to download full resolution via product page

Workflow for using 1-Stearoyl-rac-glycerol-d35 as an internal standard.
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Conclusion
1-Stearoyl-rac-glycerol-d35 is a well-defined, deuterated lipid with physical characteristics

that make it an excellent internal standard for quantitative mass spectrometry. While some

specific physical data points like a precise melting point require experimental determination, its

overall properties are consistent with those of other saturated monoglycerides. The provided

protocols offer a starting point for researchers to further characterize this compound and

effectively utilize it in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1339738?utm_src=pdf-body
https://www.benchchem.com/product/b1339738?utm_src=pdf-custom-synthesis
https://egyankosh.ac.in/bitstream/123456789/43422/1/Experiment-18.pdf
https://www.benchchem.com/product/b1339738#physical-characteristics-of-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#physical-characteristics-of-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#physical-characteristics-of-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#physical-characteristics-of-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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